Cas no 1805999-27-2 (Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805999-27-2
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4832468
• Update Time: 2025-05-27

Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H12F3NO4/c1-3-18-9(17)4-7-8(16)5-15-6(2)10(7)19-11(12,13)14/h5,16H,3-4H2,1-2H3
• InChI Key： IKIIVZDOXOYQNM-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC=C(C=1CC(=O)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate

Recent Advances in the Study of Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805999-27-2)

Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805999-27-2) is a pyridine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethoxy and hydroxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for further pharmacological investigation. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its potential therapeutic uses.

The synthesis of Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthetic route that utilizes palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group efficiently. This method not only enhances the scalability of the synthesis but also reduces the formation of by-products, which is critical for pharmaceutical applications. The structural elucidation of the compound was confirmed using NMR spectroscopy and mass spectrometry, ensuring the accuracy of the synthetic approach.

In terms of biological activity, preliminary in vitro studies have demonstrated that Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. A recent study conducted by researchers at the University of Cambridge (2024) highlighted its potential as a lead compound for developing anti-inflammatory agents. The compound's ability to modulate key signaling pathways, such as NF-κB, suggests its utility in treating chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic properties.

Another area of interest is the compound's potential application in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate showed selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of cell proliferation and induction of apoptosis, although the exact molecular targets remain under investigation. These findings underscore the need for additional mechanistic studies to fully understand its anticancer properties.

Despite these promising results, challenges remain in the development of Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advancements in computational chemistry and molecular modeling have facilitated the design of analogs with improved pharmacological profiles, as reported in a 2023 study by the European Journal of Medicinal Chemistry. These efforts are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, Ethyl 5-hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805999-27-2) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and promising biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic properties, elucidating its mechanism of action, and exploring its therapeutic applications in greater depth. The integration of synthetic chemistry, biological evaluation, and computational modeling will be essential to unlocking its full potential in the field of chemical biology and medicinal chemistry.